Cas no 1421485-54-2 (N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-2-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-2-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 1421485-54-2
• MF: C₁₈H₁₇F₃N₆O₂S
• MW: 438.426791906357
• CID: 5364295
• Update Time: 2025-05-24

N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-2-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[[6-(pyridin-2-ylamino)pyrimidin-4-yl]amino]ethyl]-2-(trifluoromethyl)benzenesulfonamide
• N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-2-(trifluoromethyl)benzene-1-sulfonamide

• Inchi： 1S/C18H17F3N6O2S/c19-18(20,21)13-5-1-2-6-14(13)30(28,29)26-10-9-23-16-11-17(25-12-24-16)27-15-7-3-4-8-22-15/h1-8,11-12,26H,9-10H2,(H2,22,23,24,25,27)
• InChI Key： KEONKLFBODVNFR-UHFFFAOYSA-N
• SMILES： C1(S(NCCNC2=CC(NC3=NC=CC=C3)=NC=N2)(=O)=O)=CC=CC=C1C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-2-(trifluoromethyl)benzene-1-sulfonamide

Comprehensive Analysis of N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-2-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1421485-54-2)

The compound N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-2-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1421485-54-2) is a sophisticated small molecule with significant potential in medicinal chemistry and drug discovery. Its intricate structure combines a pyrimidine core, a pyridine substituent, and a trifluoromethyl benzene sulfonamide moiety, making it a subject of interest for researchers exploring kinase inhibitors and targeted therapies. This article delves into its properties, applications, and relevance in contemporary scientific discourse.

One of the most searched questions in the field of pharmaceutical chemistry is: "What are the applications of pyrimidine-based compounds in drug development?" The answer lies in molecules like N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-2-(trifluoromethyl)benzene-1-sulfonamide, which exhibit high binding affinity to specific protein targets. The pyrimidine scaffold is a cornerstone in designing kinase inhibitors, often utilized in oncology and inflammatory disease research. Its trifluoromethyl group enhances metabolic stability and bioavailability, addressing a common challenge in drug design.

Recent trends in AI-driven drug discovery highlight the importance of compounds like CAS No. 1421485-54-2. Machine learning models frequently analyze such molecules to predict their pharmacokinetic profiles and toxicity. Researchers are increasingly combining computational tools with experimental validation to accelerate the development of novel therapeutics. The sulfonamide group in this compound, for instance, is a hotspot for hydrogen bonding interactions, a feature often leveraged in virtual screening campaigns.

Another trending topic is the role of trifluoromethylated compounds in modern medicine. The incorporation of a CF3 group, as seen in this molecule, is a strategic choice to improve lipophilicity and membrane permeability. This aligns with the growing demand for "drug-like" properties in early-stage candidates. The pyridine ring further contributes to its binding specificity, making it a versatile building block for fragment-based drug design.

From a synthetic chemistry perspective, the preparation of N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-2-(trifluoromethyl)benzene-1-sulfonamide involves multi-step organic transformations, including nucleophilic aromatic substitution and amide coupling reactions. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in industrial and academic settings. Its CAS No. 1421485-54-2 serves as a unique identifier for regulatory and commercial purposes.

In conclusion, N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-2-(trifluoromethyl)benzene-1-sulfonamide represents a compelling case study in rational drug design. Its structural features address critical challenges in medicinal chemistry, while its applications resonate with current trends in AI-assisted research and kinase inhibitor development. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative therapeutic strategies.